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Introduction
Parlar 26, a specific congener of the complex pesticide mixture toxaphene, is a significant

environmental contaminant and a designated Persistent Organic Pollutant (POP) under the

Stockholm Convention.[1][2][3] Its chemical structure, 2-endo,3-exo,5-endo,6-exo,8,8,10,10-

Octachlorobornane, contributes to its high persistence in the environment and its ability to

bioaccumulate in living organisms. This technical guide provides a comprehensive overview of

Parlar 26, focusing on its physicochemical properties, environmental fate, toxicological effects,

and the analytical methodologies for its detection.

Physicochemical Properties and Environmental
Persistence
Parlar 26 is an octachlorinated toxaphene congener with the chemical formula C₁₀H₁₀Cl₈ and a

molecular weight of approximately 413.8 g/mol . Its structure leads to high lipophilicity, a key

factor in its environmental persistence and bioaccumulation. While specific half-life data for

Parlar 26 in various environmental matrices are not extensively documented, toxaphene as a
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mixture is known to be highly persistent in soil and water.[4] The persistence of individual

congeners like Parlar 26 is a primary reason for the long-term environmental concern

associated with toxaphene.[1][2][3][4]

Table 1: Physicochemical Properties of Parlar 26

Property Value

Chemical Formula C₁₀H₁₀Cl₈

Molecular Weight ~413.8 g/mol

CAS Number 142534-71-2

Description Octachlorinated toxaphene congener

Bioaccumulation and Bioconcentration
Parlar 26 is consistently identified as one of the most predominant and bioaccumulative

toxaphene congeners found in various environmental and biological samples, including fish,

marine mammals, and human tissues.[1][2][3] The high lipophilicity of Parlar 26 drives its

partitioning into the fatty tissues of organisms, leading to its accumulation up the food chain.

While specific Bioconcentration Factor (BCF) and Bioaccumulation Factor (BAF) values for

Parlar 26 are not readily available in the literature, studies on the toxaphene mixture provide a

strong indication of its high potential for bioaccumulation.

Table 2: Bioaccumulation Data for Toxaphene Mixture

Parameter Value Range Environmental Matrix

Bioconcentration Factor (BCF) 4,200 - 60,000 Aquatic Organisms

Note: These values are for the technical toxaphene mixture and indicate a high potential for

bioaccumulation of its persistent congeners like Parlar 26.

Toxicological Profile
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Toxaphene and its congeners, including Parlar 26, are recognized for their neurotoxic and

endocrine-disrupting properties.[5] The toxicological implications of environmentally-persistent

congeners are a significant area of concern.[4]

Table 3: Toxicological Data for Toxaphene

Endpoint Observation Organism/System

Acute Oral LD50 >50 mg/kg (moderately toxic) Animals

Neurotoxicity
Convulsions, tremors,

nervousness
Humans and Animals[6]

Endocrine Disruption

Potential interaction with

androgen and estrogen

receptors

In vitro/In vivo models

Carcinogenicity
Possible human carcinogen

(Group 2B)
IARC Classification[5]

Note: Data is for the toxaphene mixture, and individual congeners like Parlar 26 are expected

to contribute to these effects.

Experimental Protocols
The analysis of Parlar 26 and other toxaphene congeners requires sophisticated analytical

techniques due to the complexity of the mixture and the low concentrations typically found in

environmental samples. The standard method is gas chromatography coupled with negative

ion chemical ionization mass spectrometry (GC-NICI-MS), as outlined in EPA Method 8276.[7]

[8]

Key Experimental Methodologies
Persistence Testing: Standardized OECD test guidelines (e.g., OECD 304, 307, 308, 309)

are used to assess the persistence of chemicals in soil, water, and sediment. These tests

typically involve incubating the substance with relevant environmental matrices under

controlled laboratory conditions and monitoring its degradation over time.
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Bioaccumulation/Bioconcentration Testing: OECD guidelines (e.g., OECD 305) are employed

to determine the bioconcentration factor in fish. This involves exposing fish to a known

concentration of the chemical in water and measuring its concentration in the fish tissue at

steady state.

Toxicity Testing: Acute toxicity is often determined using standardized tests on aquatic

organisms like Daphnia and fish.[9][10][11][12][13] Chronic toxicity, including carcinogenicity

and endocrine disruption, is assessed through long-term animal studies and in vitro assays.

Analytical Workflow for Parlar 26 in Environmental
Samples
The following workflow is a generalized procedure based on established methods for the

analysis of toxaphene congeners in matrices like sediment and fish tissue.[7][14]

Sample Preparation Instrumental Analysis

Sample Collection
(Sediment/Tissue)

Accelerated Solvent
Extraction (ASE)

(Methylene Chloride)

Sulfur Removal
(Activated Copper)

Lipid Removal
(Gel Permeation

Chromatography)

Fractionation
(Silica/Alumina Column)

GC-NCI-MS Analysis
(EPA Method 8276)

Quantification
(Internal Standards)

Data Analysis and
Reporting
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Analytical Workflow for Parlar 26

Signaling Pathways
The neurotoxicity of toxaphene is primarily attributed to its interference with the γ-aminobutyric

acid (GABA) receptor-ionophore complex in the central nervous system. By inhibiting the

chloride influx mediated by GABA, toxaphene congeners lead to hyperexcitability and

convulsions.

As an endocrine disruptor, Parlar 26 and other toxaphene congeners are suspected to interact

with steroid hormone receptors, such as the androgen and estrogen receptors. This interaction
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can disrupt normal hormonal signaling, potentially leading to adverse reproductive and

developmental effects.
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Parlar 26 Potential Signaling Pathways

Logical Relationship of POP Characteristics
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The characteristics that define Parlar 26 as a persistent organic pollutant are interconnected.

Its chemical structure dictates its persistence and lipophilicity, which in turn drive its long-range

transport and bioaccumulation. The combination of persistence and bioaccumulation leads to

significant toxicological risks.
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Interrelationship of POP Characteristics

Conclusion
Parlar 26 represents a significant and persistent threat to environmental and human health. Its

inclusion as a Persistent Organic Pollutant under the Stockholm Convention underscores the

global concern regarding its properties. Continued research into the specific toxicological

effects and environmental fate of individual toxaphene congeners like Parlar 26 is crucial for

accurate risk assessment and the development of effective remediation strategies. The

analytical methods and workflows detailed in this guide provide a foundation for the continued

monitoring and study of this important environmental contaminant.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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